N-(4-(4-cyanophenyl)thiazol-2-yl)-2-(4-methoxyphenylsulfonamido)benzamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-2-[(4-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C24H18N4O4S2/c1-32-18-10-12-19(13-11-18)34(30,31)28-21-5-3-2-4-20(21)23(29)27-24-26-22(15-33-24)17-8-6-16(14-25)7-9-17/h2-13,15,28H,1H3,(H,26,27,29)
• InChI Key: UJXOURZNIAWILV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)C#N
• Molecular Formula: C24H18N4O4S2
• Molecular Weight: 490.6 g/mol

Description

N-(4-(4-cyanophenyl)thiazol-2-yl)-2-(4-methoxyphenylsulfonamido)benzamide, also known as CTB, is a small molecule that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK2, which is involved in a variety of cellular processes such as cell growth, proliferation, and apoptosis.

Scientific Research Applications

Antimicrobial Properties

• Thiazole derivatives, including compounds similar to N-(4-(4-cyanophenyl)thiazol-2-yl)-2-(4-methoxyphenylsulfonamido)benzamide, have shown significant antimicrobial activity. These activities were particularly noted against both gram-positive and gram-negative species, including Bacillus subtilis, S. pyogenes, Pseudomonas aeruginosa, Escherichia coli, and fungi like Candida albicans and Aspergillus niger (Chawla, 2016).
• Another study synthesized a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, which demonstrated potent antimicrobial activity against pathogenic strains, with some molecules being more effective than reference drugs (Bikobo et al., 2017).

Anticancer Activity

• Compounds structurally related to N-(4-(4-cyanophenyl)thiazol-2-yl)-2-(4-methoxyphenylsulfonamido)benzamide have been synthesized and evaluated for their anticancer properties. Some of these compounds exhibited significant activity against cancer cell lines, including human breast cancer cell line MCF 7 (Vellaiswamy & Ramaswamy, 2017).
• Another research focused on designing and synthesizing N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which showed promising anticancer activities against various cancer cell lines (Ravinaik et al., 2021).

Other Biological Activities

• Thiazole derivatives have been synthesized for their anticonvulsant properties. Some compounds demonstrated protection against picrotoxin-induced convulsion, showing significant anticonvulsive effects (Farag et al., 2012).
• Research into the synthesis and cardiac electrophysiological activity of N-substituted-4-(1H-imidazol-1-yl)benzamides indicated their potential as selective class III agents for cardiac applications (Morgan et al., 1990).